![molecular formula C11H14FNO B1447527 N-[2-(2-Fluorophenyl)propan-2-yl]acetamide CAS No. 1420800-24-3](/img/structure/B1447527.png)
N-[2-(2-Fluorophenyl)propan-2-yl]acetamide
Overview
Description
“N-[2-(2-Fluorophenyl)propan-2-yl]acetamide” is a chemical compound . It is also known as flufenacet, a selective herbicide . It is often used in conjunction with other herbicides to control grasses and some broad-leaved weeds .
Molecular Structure Analysis
The molecular formula of “N-[2-(2-Fluorophenyl)propan-2-yl]acetamide” is C11H14FNO . The molecular weight is 195.23 . The canonical SMILES representation is CC(=O)NC(C)(C)C1=CC=CC=C1F .
Physical And Chemical Properties Analysis
“N-[2-(2-Fluorophenyl)propan-2-yl]acetamide” has a molecular weight of 195.23 . The canonical SMILES representation is CC(=O)NC(C)(C)C1=CC=CC=C1F . More specific physical and chemical properties are not available in the current resources.
Scientific Research Applications
Medicinal Chemistry
N-[2-(2-Fluorophenyl)propan-2-yl]acetamide: is a compound that has shown potential in the development of new therapeutic agents. Its structure allows for the creation of derivatives that can be tested for various pharmacological activities. For instance, compounds with similar structures have been evaluated for their antitumor potential , indicating that this compound could also be explored for its efficacy against cancer cell lines.
Pharmacology
In pharmacology, the compound’s unique properties may be valuable for studying biological processes and developing innovative drugs. It could serve as a precursor or an intermediate in the synthesis of more complex molecules that exhibit desired biological activities, such as anti-inflammatory or antimicrobial effects.
Biochemistry
Biochemically, N-[2-(2-Fluorophenyl)propan-2-yl]acetamide could be used to study enzyme-substrate interactions or to understand the biochemical pathways involving similar acetamide structures. Its role in the synthesis of imidazole-containing compounds, which are known for a wide range of biological activities, highlights its importance in biochemical research .
Materials Science
In materials science, this compound could be utilized in the synthesis of novel materials with specific properties. For example, it might be used to create polymers or coatings with unique characteristics, such as enhanced durability or specific interaction with other chemical substances .
Environmental Science
The environmental impact of chemicals is an important area of study. N-[2-(2-Fluorophenyl)propan-2-yl]acetamide could be examined for its degradation products, toxicity, and long-term environmental effects. Understanding its behavior in different environmental conditions can help assess its safety and ecological footprint .
Analytical Chemistry
Finally, in analytical chemistry, this compound could be used as a standard or reference material in the development of new analytical methods. It might be employed in calibration curves for quantitative analysis or as a reagent in qualitative assays to detect or measure other substances .
Safety and Hazards
properties
IUPAC Name |
N-[2-(2-fluorophenyl)propan-2-yl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO/c1-8(14)13-11(2,3)9-6-4-5-7-10(9)12/h4-7H,1-3H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQBJARZOLWHUOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(C)(C)C1=CC=CC=C1F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001237216 |
Source
|
| Record name | Acetamide, N-[1-(2-fluorophenyl)-1-methylethyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001237216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(2-Fluorophenyl)propan-2-yl]acetamide | |
CAS RN |
1420800-24-3 |
Source
|
| Record name | Acetamide, N-[1-(2-fluorophenyl)-1-methylethyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1420800-24-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetamide, N-[1-(2-fluorophenyl)-1-methylethyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001237216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-8-amine hydrochloride](/img/structure/B1447448.png)
![2-(Cbz-amino)-8-azabicyclo[3.2.1]octane](/img/structure/B1447459.png)
![(1H-Pyrrolo[3,2-B]pyridin-3-YL)methanamine](/img/structure/B1447465.png)
